Cas no 40712-60-5 (2-Acetamino-phenylschwefelsaeure)

2-Acetamino-phenylschwefelsaeure structure
40712-60-5 structure
Product Name:2-Acetamino-phenylschwefelsaeure
CAS No:40712-60-5
MF:C8H9NO5S
MW:231.225761175156
CID:2027098
PubChem ID:181671
Update Time:2025-04-21

2-Acetamino-phenylschwefelsaeure Chemical and Physical Properties

Names and Identifiers

    • 2-Acetamino-phenylschwefelsaeure
    • Schwefelsaeure-mono-(2-acetylamino-phenylester)
    • sulfuric acid mono-(2-acetylamino-phenyl ester)
    • (2-acetamidophenyl) hydrogen sulfate
    • DTXSID50961117
    • 2-acetamidophenol sulfate
    • CHEBI:133562
    • Acetamide, N-(2-(sulfooxy)phenyl)-
    • 2-acetamidophenyl sulfate
    • HPAA sulfate
    • N-[2-(Sulfooxy)phenyl]ethanimidic acid
    • 2-acetamidophenyl hydrogen sulfate
    • SCHEMBL10338947
    • 40712-60-5
    • 2-Hydroxyacetanilide sulfate
    • Inchi: 1S/C8H9NO5S/c1-6(10)9-7-4-2-3-5-8(7)14-15(11,12)13/h2-5H,1H3,(H,9,10)(H,11,12,13)
    • InChI Key: JCVGTUVGDOWZJE-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(O)OC1C=CC=CC=1NC(C)=O

Computed Properties

  • Exact Mass: 231.02014356Da
  • Monoisotopic Mass: 231.02014356Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 101Ų
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